Cas no 163136-04-7 (1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-)

1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)- structure
163136-04-7 structure
Product Name:1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-
CAS No:163136-04-7
MF:C30H48O5
MW:488.700257725125
CID:184744
Update Time:2024-03-01

1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin-3(2H)-one,6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-,(5aR,6S,7S,9aS)-
    • 1-Benzoxepin-3(2H)-one,6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hy
    • (+)-Sodwanone D
    • 1-Benzoxepin-3(2H)-one,6-[2-(decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl)ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-,[5aa,6b,6(5aS*,6R*,9aS*),7b,9ab]-(+)-
    • Sodwanone D
    • 1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-
    • 163136-04-7
    • Inchi: 1S/C30H48O5/c1-19-9-11-24-28(7,16-14-22(31)26(3,4)34-24)21(19)13-18-30(33)20(2)10-12-25-29(30,8)17-15-23(32)27(5,6)35-25/h20-21,24-25,33H,1,9-18H2,2-8H3/t20-,21+,24-,25-,28-,29+,30-/m0/s1
    • InChI Key: IFCHJVPYNAHAND-XXDHPLDNSA-N
    • SMILES: O1[C@@]2([H])CC[C@H](C)[C@](CC[C@H]3[C@@]4(C)[C@]([H])(CCC3=C)OC(C)(C)C(=O)CC4)(O)[C@]2(C)CCC(=O)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • XLogP3: 3.773

1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)- Related Literature

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